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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822 Get Quote

For researchers, scientists, and professionals in drug development requiring 6-Aminocaproic
acid-d10, a deuterated analog of the lysine derivative 6-aminocaproic acid, several commercial

sources are available. This technical guide provides an in-depth overview of these suppliers

and their product specifications to aid in the selection of the most suitable material for research

and development purposes. 6-Aminocaproic acid-d10 is commonly used as an internal

standard in mass spectrometry-based applications for the quantification of its non-labeled

counterpart.

Summary of Commercial Suppliers and Product
Specifications
The following table summarizes the key quantitative data for 6-Aminocaproic acid-d10
available from various commercial suppliers. This information has been compiled from the

suppliers' public data sheets and product pages.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichment

Available
Quantities

MedChemExpres

s
HY-B0236S1 99.85% Not specified 1 mg, 5 mg

Cayman

Chemical
34503 ≥98% Not specified

1 mg, 5 mg, 10

mg

Santa Cruz

Biotechnology
sc-217454 Not specified Not specified 1 mg, 5 mg

Toronto

Research

Chemicals

A609987 Not specified Not specified

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

Cambridge

Isotope

Laboratories, Inc.

DLM-257-1 Not specified Not specified 10 mg

Sigma-Aldrich 734458 98 atom % D 98 atom % D 1 mg, 5 mg

LGC Standards
TRC-A609987-

1MG
Not specified Not specified 1 mg

Experimental Protocols
Detailed experimental protocols for the specific use of 6-Aminocaproic acid-d10 are typically

developed and validated by the end-user based on their specific analytical method and

instrumentation. However, its primary application is as an internal standard in quantitative

analysis, most commonly by liquid chromatography-mass spectrometry (LC-MS).

A general workflow for its use would involve:

Preparation of a stock solution: A precise amount of 6-Aminocaproic acid-d10 is dissolved

in a suitable solvent (e.g., methanol, water) to create a stock solution of a known

concentration.

Spiking of samples: A known volume of the internal standard stock solution is added to all

samples (calibrators, quality controls, and unknowns) prior to sample preparation.
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Sample preparation: The samples are then subjected to a sample preparation workflow (e.g.,

protein precipitation, solid-phase extraction) to remove interfering substances.

LC-MS analysis: The prepared samples are injected into the LC-MS system. The analyte (6-

Aminocaproic acid) and the internal standard (6-Aminocaproic acid-d10) are

chromatographically separated and detected by the mass spectrometer.

Quantification: The peak area ratio of the analyte to the internal standard is used to construct

a calibration curve and to quantify the concentration of 6-Aminocaproic acid in the unknown

samples. The use of the deuterated internal standard helps to correct for variations in sample

preparation, injection volume, and matrix effects, thereby improving the accuracy and

precision of the analytical method.

Logical Workflow for Selecting a Commercial
Source
The process of selecting a suitable commercial source for 6-Aminocaproic acid-d10 can be

visualized as a logical workflow. The following diagram, generated using the DOT language,

illustrates the key decision-making steps.
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Define Research Needs
(Purity, Quantity, Isotopic Enrichment)

Identify Potential Suppliers

Request Quotations and Lead Times

Evaluate Supplier Documentation
(CoA, Technical Data Sheet)

Compare Product Specifications and Pricing

Select Optimal Supplier

Place Order and Procure Material

Click to download full resolution via product page

Workflow for selecting a commercial source.

This guide provides a comprehensive starting point for researchers and professionals in need

of 6-Aminocaproic acid-d10. By carefully considering the product specifications from various

suppliers and following a logical selection process, the procurement of high-quality material

suitable for specific research applications can be achieved.
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To cite this document: BenchChem. [Commercial Sources for 6-Aminocaproic acid-d10: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417822#commercial-sources-for-6-aminocaproic-
acid-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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